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Compound of Interest

Compound Name: K777

Cat. No.: B1673202 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and use of

K777 stock solutions for in vitro and in vivo experiments. K777 is a potent, irreversible dual

inhibitor of cysteine proteases and the C-C chemokine receptor 4 (CCR4), making it a valuable

tool for research in immunology, infectious diseases, and oncology.

Physicochemical and Inhibitory Properties of K777
A comprehensive summary of the quantitative data for K777 is presented below, offering a

clear reference for experimental planning.
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Property Value Citations

Molecular Weight 574.73 g/mol [1][2]

Molecular Formula C₃₂H₃₈N₄O₄S [1]

CAS Number 233277-99-1 [1][3]

Appearance Solid [3]

Solubility
Soluble in DMSO (≥90 mg/mL

or 156.6 mM)
[2][3]

Insoluble in water [3][4]

Storage (Powder)
Stable for at least 3 years at

-20°C
[2]

Storage (in DMSO)
Stable for at least 1 year at

-80°C
[2]

Mechanism of Action
Irreversible Cysteine Protease

Inhibitor
[5]

Selective CCR4 Antagonist [5]

Primary Targets
Cathepsins B, L, S, C, V, K,

Cruzain, CCR4
[3][5]

IC₅₀ (CYP3A4) 60 nM [2]

IC₅₀ (SARS-CoV pseudovirus

entry)
0.68 nM [2]

IC₅₀ (EBOV pseudovirus entry) 0.87 nM [2]

IC₅₀ (CCL17 binding to Hut78

cells)
57 nM [2]

IC₅₀ (CCL17-induced

chemotaxis in Hut78 cells)
8.9 nM [2]
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Preparation of a High-Concentration K777 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM K777 stock solution in DMSO. This high-

concentration stock is suitable for long-term storage and subsequent dilution to working

concentrations for various experiments.

Materials:

K777 powder

Anhydrous/sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Sonicator (optional, but recommended)[2]

Calibrated analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparation: Before handling K777 powder, ensure a clean and dry workspace.

Use a calibrated analytical balance in a draft-free enclosure.

Weighing K777: Carefully weigh out the desired amount of K777 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 0.575 mg of K777 (Molecular Weight:

574.73 g/mol ).

Dissolution in DMSO:

Add the weighed K777 powder to a sterile microcentrifuge tube.

Add the calculated volume of sterile DMSO. For 0.575 mg of K777, add 100 µL of DMSO

to achieve a 10 mM concentration.
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For larger volumes, scale accordingly. For instance, for 5.75 mg of K777, add 1 mL of

DMSO.

Solubilization:

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.

[2] Visually inspect the solution to ensure there are no visible particles. The solution should

be clear.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes (e.g., 10-20 µL) in sterile cryovials.[2]

Store the aliquots at -80°C for long-term storage (up to one year).[2] For short-term

storage (up to one month), -20°C is acceptable.[2]

Preparation of Working Solutions for Cell-Based Assays
This protocol outlines the dilution of the high-concentration DMSO stock solution to a working

concentration for treating cells in culture. It is crucial to maintain a low final concentration of

DMSO in the cell culture medium to avoid solvent-induced cytotoxicity.

Materials:

10 mM K777 stock solution in DMSO

Sterile cell culture medium appropriate for the cell line being used

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:
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Determine the Final Working Concentration: The optimal working concentration of K777 will

vary depending on the cell type and the specific assay. A typical starting point for cell-based

assays is in the nanomolar to low micromolar range. Based on the provided IC₅₀ values, a

concentration range of 1 nM to 10 µM is a reasonable starting point for dose-response

experiments.

Serial Dilution: It is recommended to perform serial dilutions to reach the final working

concentration.

Intermediate Dilution (e.g., 100 µM): Thaw a vial of the 10 mM K777 stock solution. Dilute

it 1:100 in sterile cell culture medium to obtain a 100 µM intermediate stock. For example,

add 1 µL of the 10 mM stock to 99 µL of culture medium. Mix well by gentle pipetting.

Final Working Solution (e.g., 100 nM): Further dilute the intermediate stock to the desired

final concentration. For a final concentration of 100 nM, dilute the 100 µM intermediate

stock 1:1000 in culture medium. For example, add 1 µL of the 100 µM intermediate stock

to 999 µL of culture medium.

Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture

well is below 0.5%, and ideally below 0.1%, to minimize toxicity to the cells. For example, if

you add 10 µL of a working solution to 990 µL of medium in a well, the DMSO concentration

from the initial stock will be significantly diluted. Always include a vehicle control (medium

with the same final concentration of DMSO) in your experiments.

Application to Cells: Add the prepared working solution to your cell cultures as per your

experimental design.

Mandatory Visualizations
The following diagrams illustrate the experimental workflow for preparing the K777 stock

solution and its known signaling pathways.
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Experimental Workflow for K777 Stock Solution Preparation
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Caption: Workflow for K777 stock and working solution preparation.
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K777 Mechanism of Action: Dual Inhibition Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/32126170/
https://pubmed.ncbi.nlm.nih.gov/32126170/
https://www.researchgate.net/publication/6699889_Core_exploration_in_optimization_of_chemokine_receptor_CCR4_antagonists
https://www.medchemexpress.com/k777.html
https://www.benchchem.com/product/b1673202#how-to-prepare-k777-stock-solution-for-experiments
https://www.benchchem.com/product/b1673202#how-to-prepare-k777-stock-solution-for-experiments
https://www.benchchem.com/product/b1673202#how-to-prepare-k777-stock-solution-for-experiments
https://www.benchchem.com/product/b1673202#how-to-prepare-k777-stock-solution-for-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1673202?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

